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Compound of Interest

Compound Name: DPC423

Cat. No.: B1670917 Get Quote

Introduction

DPC423 is a synthetic, orally bioavailable, and highly potent antithrombotic agent.[1] It

functions as a competitive and selective inhibitor of human coagulation Factor Xa (FXa).[1][2]

[3] Factor Xa is a critical enzyme in the coagulation cascade, positioned at the convergence of

the intrinsic and extrinsic pathways.[4][5][6] It is the catalytic component of the prothrombinase

complex, which converts prothrombin to thrombin, the final enzyme that catalyzes the formation

of a fibrin clot.[4][5] By directly inhibiting Factor Xa, DPC423 effectively blocks thrombin

generation and subsequent fibrin formation.[1] These application notes provide detailed

protocols for assessing the anticoagulant effects of DPC423 using standard in vitro coagulation

assays.

Quantitative Data Summary
The inhibitory activity and anticoagulant effects of DPC423 are summarized below. The data

demonstrates its high potency and selectivity for Factor Xa.

Table 1: Inhibitory Potency and Selectivity of DPC423 against Various Proteases
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Protease Kᵢ (nM) IC₅₀ (nM)

Factor Xa 0.15 -

Trypsin 60 -

Plasma Kallikrein 61 -

Activated Protein C 1800 -

Factor IXa 2200 -

Thrombin 6000 -

Factor VIIa >15,000 -

Chymotrypsin - >17,000

Urokinase - >19,000

Plasmin - >35,000

Tissue Plasminogen Activator - >45,000

Complement Factor I - 44,000

Data sourced from references[1][2].

Table 2: Anticoagulant Activity of DPC423 in Human Plasma

Assay
Concentration to Double Clotting Time
(µM)

Prothrombin Time (PT) 3.1 ± 0.4

Activated Partial Thromboplastin Time (aPTT) 3.1 ± 0.4

Heptest Clotting Time 1.1 ± 0.5

Data sourced from references[1][2].
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Coagulation Cascade and DPC423 Mechanism of
Action
The following diagram illustrates the coagulation cascade, highlighting the central role of Factor

Xa and the inhibitory action of DPC423.
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Start: Platelet-Poor Plasma (PPP)

Add DPC423 or Vehicle Control

Add aPTT Reagent
(Activator + Phospholipid)

Incubate at 37°C

Add pre-warmed CaCl₂

Measure Clotting Time (seconds)
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Add DPC423 or Vehicle Control
Incubate at RT

Add Chromogenic FXa Substrate

Incubate

Measure Absorbance at 405 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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